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Compound of Interest

Compound Name:
[1-(2,4-Dichlorophenyl)ethyl](2-

methoxyethyl)amine

Cat. No.: B13245527

Get Quote

A Strategic Chiral Scaffold for Pharmaceutical Synthesis

Part 1: Executive Summary
1-(2,4-Dichlorophenyl)ethylamine (also known as

-methyl-2,4-dichlorobenzylamine) is a high-value chiral building block utilized primarily in the
synthesis of antifungal agents and CNS-active compounds. Its structural significance lies in the
2,4-dichlorophenyl moiety, a privileged pharmacophore that enhances lipophilicity and
metabolic stability in bioactive molecules.

While the amine itself is rarely the final Active Pharmaceutical Ingredient (API), it serves two

critical functions in modern drug development:

Chiral Precursor: It is the direct nitrogen-bearing progenitor for the asymmetric synthesis of

"conazole" antifungals (e.g., analogs of Miconazole, Econazole, and Luliconazole).

Chiral Resolving Agent: The enantiopure amine (specifically the (
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)-enantiomer) is a potent resolving agent for chiral acidic intermediates, enabling the
isolation of single-enantiomer drugs.

Part 2: Chemical Profile & Stereochemistry
The pharmacological potency of drugs derived from this scaffold is heavily dependent on

stereochemistry. The (

)-enantiomer is typically the bioactive conformer or the required precursor for the active
antifungal configuration.

Physicochemical Properties
Property Value Relevance

IUPAC Name
1-(2,4-

Dichlorophenyl)ethanamine
Standard nomenclature

CAS Number
89981-75-9 (Racemic)52516-

13-9 (Specific Isomer)
Identification

Molecular Formula

C

H

Cl

N

Stoichiometry

Molecular Weight 190.07 g/mol Atom economy calculations

Chirality
1 Chiral Center (C

)

Critical for enantioselective

synthesis

Appearance Colorless to pale yellow liquid Quality control

Boiling Point ~120°C (at 10 mmHg) Distillation/Purification

Stereochemical Significance
The (S)-1-(2,4-Dichlorophenyl)ethylamine is the preferred isomer for many applications.
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Mechanism: The spatial arrangement of the ethyl group and the dichlorophenyl ring dictates

the binding affinity of the final drug molecule to target enzymes, such as Lanosterol 14

-demethylase (CYP51) in fungi.

Purity Requirement: Pharmaceutical grade typically requires ee > 99%.

Part 3: Therapeutic Applications (The Core)
Synthesis of Azole Antifungals
The most prominent medical application of this amine is as a precursor to the 1-(2,4-

dichlorophenyl)ethyl scaffold found in a vast class of imidazole and triazole antifungals.

Target Drugs:

Luliconazole (Precursor): While modern routes often use the ketone, the amine can be

converted to the chiral alcohol (R)-1-(2,4-dichlorophenyl)ethanol via diazotization with

retention of configuration, which is then converted to Luliconazole.

Econazole / Miconazole Analogs: These drugs contain a benzylic ether linkage. The amine

serves as a gateway to the chiral benzylic alcohol intermediate, ensuring the correct

stereochemistry at the

-carbon.

Neticonazole: The 2,4-dichlorophenyl moiety is essential for its activity. The amine is used in

specific synthetic routes to introduce this group or resolve the intermediate.[1]

Mechanism of Action (Pharmacophore Level): The 2,4-dichlorophenyl group is lipophilic and

sterically demanding. It fits into the hydrophobic pocket of the fungal CYP51 enzyme, while the

nitrogen (from the azole, attached to the ethyl linker) coordinates with the heme iron. The 1-

(2,4-Dichlorophenyl)ethylamine backbone ensures the correct distance and orientation for this

binding.

CNS Active Agents (Sigma Receptors)
Emerging research identifies the amine as a scaffold for Sigma-1 (
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) Receptor Ligands.

Application: Potential treatment for depression, anxiety, and schizophrenia.

Mechanism: The 2,4-dichlorophenyl group mimics the hydrophobic domain required for

receptor affinity. Derivatives of the amine (e.g., N-alkylated forms) have shown high affinity
and selectivity, acting as modulators of intracellular calcium signaling.

Chiral Resolution Agent
In the pharmaceutical industry, cost-effective resolution of racemic acids is critical.

Function: (S)-1-(2,4-Dichlorophenyl)ethylamine is basic and chiral. It reacts with racemic

acidic drug intermediates to form diastereomeric salts.

Separation: These salts have different solubilities, allowing the desired enantiomer of the

acid to be crystallized out.

Recovery: The amine can be recovered via basification and extraction, making the process

sustainable.

Part 4: Synthetic Methodologies
Biocatalytic Synthesis (Green Chemistry)
The most advanced method for producing the enantiopure amine is

-Transaminase catalyzed amination. This route is preferred for its high enantioselectivity (ee >
99%).

Protocol:

Substrate: 2,4-Dichloroacetophenone.

Enzyme:

-Transaminase (e.g., from Vibrio fluvialis or engineered variants).

Amine Donor: Isopropylamine or Alanine.
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Reaction: The enzyme transfers the amino group to the ketone, kinetically favoring the (

)-amine.

Chemical Synthesis & Resolution
For bulk non-chiral production followed by resolution:

Reductive Amination: 2,4-Dichloroacetophenone + Ammonium Formate (Leuckart-Wallach

reaction).

Resolution: React racemic amine with (L)-Tartaric acid or (S)-Mandelic acid to crystallize the

desired diastereomeric salt.

Part 5: Visualization & Workflows
Pathway: From Precursor to Antifungal Scaffold
The following diagram illustrates the conversion of the ketone to the amine and its divergence

into specific drug scaffolds.

2,4-Dichloroacetophenone w-Transaminase
(Biocatalysis)

 + Amine Donor (S)-1-(2,4-Dichlorophenyl)
ethylamine

 >99% ee

Diazotization
(Retention of Config.)

 NaNO2, H+

Chiral Resolution
of Acids

 + Racemic Acid

(S)-1-(2,4-Dichlorophenyl)
ethanol

 Hydrolysis

Luliconazole
(Antifungal) Multi-step

Miconazole/Econazole
Analogs

 Etherification

Click to download full resolution via product page

Caption: Biocatalytic synthesis of the amine and its downstream conversion to key antifungal

intermediates.

Mechanism: Chiral Resolution Process
Visualizing how the amine purifies other drug candidates.
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Caption: Workflow for using the amine as a resolving agent to isolate enantiopure acidic drugs.

Part 6: Safety & Toxicology
Handling this compound requires strict adherence to safety protocols due to its corrosive

nature.
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Hazard Class GHS Code Description Precaution

Acute Toxicity H302

Harmful if swallowed

(LD50 Mouse ~1200

mg/kg)

Do not ingest; wash

hands thoroughly.

Skin Corrosion H314

Causes severe skin

burns and eye

damage

Wear full protective

suit, gloves, and

goggles.

Aquatic Toxicity H411

Toxic to aquatic life

with long-lasting

effects

Zero discharge;

collect all waste for

incineration.

Protocol for Spills:

Evacuate the area.

Neutralize spill with weak acid (e.g., dilute acetic acid) if safe, or absorb with inert material

(sand/vermiculite).

Do not use water jets (spreads contamination).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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